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A deep dive into the strengths and weaknesses of Physics-Informed Neural Networks against
traditional analytical methods for solving ordinary differential equations.

In the landscape of scientific computing and drug development, the accurate solution of
ordinary differential equations (ODES) is a cornerstone for modeling dynamic systems. While
analytical methods have long been the gold standard for their precision and interpretability, the
advent of machine learning has introduced a powerful new contender: Physics-Informed Neural
Networks (PINNSs). This guide provides an objective comparison of these two approaches,
supported by experimental data, to aid researchers, scientists, and drug development
professionals in selecting the optimal method for their specific needs.

Core Concepts: A Tale of Two Methodologies

Analytical solutions represent a closed-form mathematical expression that exactly satisfies the
given ODE. These solutions are derived through established mathematical techniques and
provide a complete and continuous representation of the system's behavior. However, their
applicability is often limited to linear ODEs or those with simple nonlinearities.

Physics-Informed Neural Networks (PINNSs), on the other hand, are a class of neural networks
that embed the governing physical laws, described by ODEs, directly into the learning process.
[1][2][3] Instead of relying solely on data, PINNs are trained to minimize a loss function that
includes the residual of the ODE itself.[4][5] This allows them to approximate solutions even in
the absence of extensive training data.[1]
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Quantitative Performance Comparison

The following table summarizes the key performance differences between PINN and analytical
solutions for ODEs based on published experimental data.
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Supporting
Metric PINN Solutions Analytical Solutions Experimental
Data/Observations
For the stiff Prothero-
) ) Robinson ODE
Can achieve high
) benchmark, PINNs
accuracy, with _
with random
performance often o
projections
comparable to The benchmark for _
. ] o consistently
Accuracy traditional numerical accuracy, providing

methods, especially
for stiff ODEs when
using advanced
techniques.[6][7]

the exact solution.

outperformed 2-stage
Gauss and 3-stage
Radau Runge-Kutta
solvers in terms of
accuracy for a range

of time steps.[8]

Computational Cost

Training can be
computationally
expensive, particularly
due to the need for
computing high-order
derivatives via
automatic
differentiation.[2][4][9]
However, once
trained, prediction is

very fast.

The cost lies in the
derivation process,
which can be highly
complex and time-
consuming for
intricate ODEs.
Evaluation of the
analytical function is

typically very fast.

For a 2D Taylor-Green
vortex problem, a
PINN required
approximately 32
hours of training to
match the accuracy of
a finite-difference
simulation that took

less than 20 seconds.

[9]
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Applicability

Broadly applicable to
a wide range of linear
and non-linear ODEs,
including those with
complex boundary
conditions and in high-
dimensional spaces.
[1][3] Particularly
useful for inverse
problems.[3][10]

Limited to ODEs for
which an analytical
solution can be
derived. Not all
differential equations
have a closed-form

solution.[11]

PINNs have been
successfully applied to
solve various
engineering tasks,
including heat flow
and fluid dynamics

problems.[10]

Data Requirements

Can be trained with
sparse or noisy data
by leveraging the
physical constraints of
the ODE.[1][2] In
some cases, they can
be trained without any
labeled data.[4][12]

Does not require any
data, as the solution is
derived directly from

the equation.

PINNs can integrate
data-driven
information with
physics-based
knowledge, leading to
more accurate
simulations, especially
when experimental

data is sparse.[1][10]

Stiff ODEs

Standard PINN
methodologies may
struggle with stiff
systems of ODEs.[6]
[13] However,
frameworks combining
PINNs with other
techniques like the
theory of functional
connections (X-TFC)
have shown high
efficiency and

accuracy.[3][6]

Analytical solutions,
when available,
handle stiffness

without issue.

The X-TFC
framework, which
combines PINNs with
functional
connections, has been
shown to be efficient
and robust in solving
stiff chemical kinetic
problems without
requiring artifacts to

reduce stiffness.[6]

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://isscongress.com/index.php/kongre/article/download/37/36/35
https://en.wikipedia.org/wiki/Physics-informed_neural_networks
https://en.wikipedia.org/wiki/Physics-informed_neural_networks
https://www.researchgate.net/publication/366329786_Physics-informed_neural_networks_for_data-driven_simulation_Advantages_limitations_and_opportunities
https://www.mathworks.com/help/deeplearning/ug/solve-odes-using-a-neural-network.html
https://www.researchgate.net/publication/366329786_Physics-informed_neural_networks_for_data-driven_simulation_Advantages_limitations_and_opportunities
https://isscongress.com/index.php/kongre/article/download/37/36/35
https://www.mathworks.com/discovery/physics-informed-neural-networks.html
https://medium.com/@souvikat/solving-differential-equations-with-physics-informed-neural-networks-pinns-a-mild-introduction-5570634149b8
https://www.researchgate.net/figure/Comparison-of-the-physics-informed-neural-network-PINN-and-analytical-solutions-of-the_fig1_352744049
https://isscongress.com/index.php/kongre/article/download/37/36/35
https://www.researchgate.net/publication/366329786_Physics-informed_neural_networks_for_data-driven_simulation_Advantages_limitations_and_opportunities
https://pubmed.ncbi.nlm.nih.gov/35778155/
https://pubs.aip.org/aip/cha/article/32/6/063107/2835794/Physics-informed-neural-networks-and-functional
https://en.wikipedia.org/wiki/Physics-informed_neural_networks
https://pubmed.ncbi.nlm.nih.gov/35778155/
https://pubmed.ncbi.nlm.nih.gov/35778155/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Experimental Protocols: A Glimpse into the
Methodology

The comparative data presented is often derived from studies that follow a structured
experimental protocol:

o Problem Definition: A specific ODE, often with a known analytical solution for benchmarking,
is chosen. This can range from simple linear equations to complex, non-linear, and stiff
systems found in chemical kinetics or fluid dynamics.[13]

¢ PINN Implementation:

o Network Architecture: A neural network, typically a multi-layer perceptron, is defined. The
architecture (number of hidden layers and neurons per layer) is a critical hyperparameter.

[5]

o Loss Function: A composite loss function is constructed. This includes a "physics loss" that
penalizes the network's output for not satisfying the ODE, and a data loss that measures
the discrepancy between the network’s prediction and any available initial or boundary
condition data.[4][11][14]

o Training: The network is trained by minimizing the total loss function using an optimizer
like Adam or L-BFGS.[4][5] Collocation points are sampled across the domain to enforce
the physics loss.[4]

o Analytical Solution: The exact solution to the ODE is derived using standard mathematical
techniques.

o Comparison: The PINN's predicted solution is compared against the analytical solution. Key
metrics for comparison include the L2 relative error, mean squared error, and the
computational time required for both training the PINN and evaluating the analytical solution.
[15][16]

Visualizing the Workflows

The distinct approaches of analytical and PINN methodologies for solving ODEs can be
visualized through their respective workflows.
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Caption: Workflows for analytical and PINN-based ODE solutions.

Signaling Pathways and Logical Relationships

The core logic of a PINN involves a feedback loop where the governing physical equation
informs the training of the neural network.
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Caption: The logical feedback loop within a PINN's training process.
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Conclusion: Choosing the Right Tool for the Job

Both analytical and PINN-based approaches offer distinct advantages and are suited for
different scenarios.

Choose analytical solutions when:

» An exact, closed-form solution is required.

e The governing ODE is linear or has a known solution method.

« Interpretability of the solution's functional form is paramount.

Choose PINN solutions when:

» No analytical solution exists for the ODE.

e The problem involves complex, non-linear dynamics.

e You are working with sparse or noisy data and want to leverage the underlying physics.

e The problem is high-dimensional, where traditional numerical methods face the "curse of
dimensionality."[17]

e You need to solve inverse problems, such as parameter estimation.[3]

While PINNSs present challenges, such as the computational cost of training and the potential
for training difficulties, their flexibility and broad applicability make them a powerful tool in the
arsenal of researchers and scientists.[2][9] As research in this area continues, the performance
and ease of use of PINNs are expected to improve, further solidifying their role in scientific
computing and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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